Cas no 1216546-54-1 (1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride)

• Product Name: 1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride
• CAS No: 1216546-54-1
• MF: C₁₄H₁₈BrClN₂
• MW: 329.663121700287
• CID: 6064593
• PubChem ID: 18558664
• Update Time: 2025-11-02

1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride
• 1H-Benzimidazole, 1-(2-bromo-2-propen-1-yl)-2-(2-methylpropyl)-, hydrochloride (1:1)
• AKOS026678867
• 1216546-54-1
• F0909-0329
• 1-(2-bromoprop-2-enyl)-2-(2-methylpropyl)benzimidazole;hydrochloride
• 1-(2-bromoallyl)-2-isobutyl-1H-benzo[d]imidazole hydrochloride

• Inchi： 1S/C14H17BrN2.ClH/c1-10(2)8-14-16-12-6-4-5-7-13(12)17(14)9-11(3)15;/h4-7,10H,3,8-9H2,1-2H3;1H
• InChI Key： OXMHWRPPFKXSTB-UHFFFAOYSA-N
• SMILES： C(N1C(=NC2=CC=CC=C12)CC(C)C)C(=C)Br.Cl

Computed Properties

• Exact Mass: 328.03419g/mol
• Monoisotopic Mass: 328.03419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride

Comprehensive Overview of 1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride (CAS No. 1216546-54-1)

The compound 1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride (CAS No. 1216546-54-1) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This benzodiazole derivative is characterized by its unique structural features, including a bromopropenyl group and a 2-methylpropyl substituent, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the context of targeting specific biological pathways.

In recent years, the demand for benzodiazole-based compounds has surged due to their versatility in modulating enzyme activity and receptor interactions. The presence of the hydrochloride salt in this compound enhances its solubility, making it more suitable for formulation studies. Scientists are exploring its potential in areas such as kinase inhibition and GPCR modulation, which are hot topics in current drug development. The compound's CAS No. 1216546-54-1 is frequently searched in academic databases, reflecting its growing relevance in preclinical research.

One of the key advantages of 1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride is its synthetic flexibility. The bromine atom in the structure allows for further functionalization through cross-coupling reactions, a technique widely used in modern organic synthesis. This property aligns with the industry's focus on click chemistry and fragment-based drug design, which are trending topics in pharmaceutical innovation. Additionally, the compound's stability under various conditions makes it a reliable candidate for high-throughput screening assays.

From an analytical perspective, CAS No. 1216546-54-1 has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring its purity and structural integrity. These methods are critical for researchers who prioritize quality control in compound libraries. The compound's benzodiazole core is also of interest in materials science, where similar structures are investigated for their electronic properties, linking it to the broader field of organic electronics.

In conclusion, 1-(2-bromoprop-2-en-1-yl)-2-(2-methylpropyl)-1H-1,3-benzodiazole hydrochloride represents a valuable tool for researchers exploring new chemical entities. Its combination of structural novelty and functional adaptability positions it as a promising candidate for future scientific breakthroughs. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing precision medicine initiatives.